Cas no 1354896-01-7 (5-(4-Bromo-2-fluorophenyl)-1h-pyrazole-3-carboxylic acid)

5-(4-Bromo-2-fluorophenyl)-1h-pyrazole-3-carboxylic acid structure
1354896-01-7 structure
Product Name:5-(4-Bromo-2-fluorophenyl)-1h-pyrazole-3-carboxylic acid
CAS No:1354896-01-7
MF:C10H6BrFN2O2
MW:285.069244861603
CID:5717428
PubChem ID:79020279
Update Time:2023-10-15

5-(4-Bromo-2-fluorophenyl)-1h-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-BROMO-2-FLUOROPHENYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID
    • AKOS017557568
    • 1354896-01-7
    • 5-(4-BROMO-2-FLUOROPHENYL)-1H-PYRAZOLE-3-CARBOXYLICACID
    • EN300-768016
    • 5-(4-Bromo-2-fluorophenyl)-1h-pyrazole-3-carboxylic acid
    • Inchi: 1S/C10H6BrFN2O2/c11-5-1-2-6(7(12)3-5)8-4-9(10(15)16)14-13-8/h1-4H,(H,13,14)(H,15,16)
    • InChI Key: KMBUEMWPYVZZAZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)F)C1C=C(C(=O)O)NN=1

Computed Properties

  • Exact Mass: 283.95967g/mol
  • Monoisotopic Mass: 283.95967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66Ų

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